N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride

• Molecular Formula: C13H12FNO3S2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-(fluoro-oxo-phenyl-λ6-sulfanylidene)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C13H12FNO3S2/c1-11-7-9-13(10-8-11)20(17,18)15-19(14,16)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: PNDKGNKZTLVXSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=S(=O)(C2=CC=CC=C2)F
• CAS No.: 89538-93-2

Description

N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride is a chemical compound with the molecular formula C13H11ClFNO3S2. It is known for its applications in various scientific fields, including chemistry, biology, and industry. This compound is characterized by its white solid form and has a predicted boiling point of 488.8°C and a density of 1.42 g/cm³ .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride typically involves the reaction of benzenesulfonyl chloride with 4-methylbenzenesulfonamide in the presence of a fluorinating agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of the sulfonyl fluoride group.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Common Reagents and Conditions

Common reagents used in reactions with this compound include nucleophiles such as amines and alcohols, as well as oxidizing and reducing agents. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from reactions involving this compound depend on the type of reaction and reagents used. For example, nucleophilic substitution reactions can yield sulfonamide derivatives .

Scientific Research Applications

N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamide compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride involves its interaction with specific molecular targets. For example, it can act as an inhibitor of certain enzymes by binding to their active sites and blocking their activity. The pathways involved in its mechanism of action are still under investigation, but it is known to affect various biochemical processes .

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-N-tosylbenzenesulfonimidoyl fluoride
• Benzenesulfonimidoyl fluoride, N-[(4-methylphenyl)sulfonyl]
• 4-Methyl-N-(4-(((4-methylphenyl)sulfonyl)amino)phenyl)benzenesulfonamide

Uniqueness

N-[(4-methylphenyl)sulfonyl]-Benzenesulfonimidoyl fluoride is unique due to its specific structural features, such as the presence of both sulfonyl and fluorine groups.